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Abstract
Litorin, a nonapeptide originally isolated from the skin of the Australian frog Litoria aurea, is a

member of the bombesin-like peptide family.[1][2] Its potent biological activity, primarily

mediated through the activation of bombesin receptors, has made it a subject of interest in

physiology and pharmacology. This technical guide provides a comprehensive overview of the

amino acid sequence, physicochemical properties, and structure of Litorin. It further details its

signaling pathways and provides hypothetical, yet detailed, experimental protocols for its

characterization, offering a valuable resource for researchers in the field.

Litorin: Amino Acid Sequence and Physicochemical
Properties
Litorin is a bioactive nonapeptide with a pyroglutamic acid (pGlu) at the N-terminus and an

amidated C-terminus.[3][4] These modifications are common in bioactive peptides and

contribute to their stability by protecting against degradation by aminopeptidases and

carboxypeptidases.

Table 1: Amino Acid Sequence and Physicochemical Properties of Litorin
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Property Value Reference(s)

Amino Acid Sequence
pGlu-Gln-Trp-Ala-Val-Gly-His-

Phe-Met-NH2
[3][4][5]

Single Letter Code Pyr-QWAVGHFM-NH2 [5]

Molecular Formula C₅₁H₆₈N₁₄O₁₁S [3][5]

Molecular Weight 1085.23 g/mol [3][6]

CAS Number 55749-97-8 [3][5]

Source

Originally isolated from Litoria

aurea skin; now synthetically

produced.

[1][5]

Appearance White lyophilized solid [5]

Purity (Synthetic) Typically >95% (HPLC) [4][5]

Solubility
Soluble in 0.25% acetic acid to

1 mg/ml.
[5]

Storage
Recommended at -20°C for

long-term storage.
[3][4][5]

Biological Function and Signaling Pathways
Litorin is a potent agonist of bombesin receptors, particularly the gastrin-releasing peptide

receptor (GRPR), also known as BB2.[3][7] Through its interaction with these G protein-

coupled receptors (GPCRs), Litorin elicits a range of physiological responses.

Physiological Effects
Smooth Muscle Contraction: Litorin stimulates the contraction of various smooth muscles.[3]

[5][7]

Gastrointestinal Secretion: It promotes the release of gastrin, gastric acid, and pancreatic

enzymes.[2][3][5][7]

Appetite Regulation: Litorin has been shown to suppress food intake in vivo.[5]
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Tumor Cell Proliferation: As a GRPR agonist, Litorin can stimulate the growth of certain

cancer cells that overexpress this receptor.

Signaling Cascades
The binding of Litorin to the gastrin-releasing peptide receptor (GRPR) primarily initiates

signaling through the Gαq subunit of the heterotrimeric G protein. This activation leads to a

cascade of intracellular events. Furthermore, GRPR activation can lead to the transactivation of

the Epidermal Growth Factor Receptor (EGFR), amplifying downstream signaling.
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Sample Preparation
(Litorin in 0.1% Formic Acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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